Cas no 170098-88-1 (1-Chloro-4-fluoro-2-methyl-5-nitrobenzene)

• Product Name: 1-Chloro-4-fluoro-2-methyl-5-nitrobenzene
• CAS No: 170098-88-1
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• MDL: MFCD11110548
• CID: 1032456
• Update Time: 2025-04-20

1-Chloro-4-fluoro-2-methyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-fluoro-2-methyl-5-nitrobenzene
• 2-Chloro-4-nitro-5-fluorotoluene
• 2-CHLORO-5-FLUORO-4-NITROTOLUENE
• QC-7506
• Benzene, 1-chloro-4-fluoro-2-methyl-5-nitro-
• 1-chloro-4-fluoro-2-methyl-5-nitro-benzene
• DPWZCTKTAOOLAK-UHFFFAOYSA-N
• 8715AA
• CM13942
• AM62217
• SY040587
• AB0070679

• MDL： MFCD11110548
• Inchi： 1S/C7H5ClFNO2/c1-4-2-6(9)7(10(11)12)3-5(4)8/h2-3H,1H3
• InChI Key： DPWZCTKTAOOLAK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 188.99900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.417±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 271.5±35.0 ºC (760 Torr),
• Flash Point: 118.0±25.9 ºC,
• Solubility: Almost insoluble (0.078 g/l) (25 º C),
• PSA: 45.82000
• LogP: 3.21890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes